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Compound of Interest

Compound Name: Dicurin

Cat. No.: B088914 Get Quote

Disclaimer: The following safety and handling information is for Dichloroisocyanuric acid

sodium salt. The trade name "Dicurin" is not a standard identifier for a chemical substance. It

is imperative that you confirm the chemical identity of the substance you are working with by

consulting the manufacturer's Safety Data Sheet (SDS) before implementing these procedures.

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals engaged in handling Dichloroisocyanuric acid

sodium salt. Adherence to these protocols is critical for ensuring laboratory safety and

minimizing risk.

Essential Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of Dichloroisocyanuric acid sodium

salt to ensure the appropriate level of protection is utilized. The following PPE is mandatory for

handling this substance:

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face

shield should be used in situations where splashing is a significant risk.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1] Nitrile

rubber gloves are suggested for intermittent contact.[2]
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Protective Clothing: A lab coat, apron, or other protective clothing is necessary to prevent

skin contact.[1][2] For larger quantities or in situations with a high risk of exposure,

overalls and rubber boots should be worn.[2]

Respiratory Protection: If there is a risk of inhaling dust, use a government-approved

respirator.[3] Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the need for respiratory protection.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for Dichloroisocyanuric acid sodium salt,

compiled from safety data sheets.

Hazard Classification Category Hazard Statement

Oxidizing Solids 2
H272: May intensify fire;

oxidizer.

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[2]

[4]

Skin Corrosion/Irritation 1A / 2

H314: Causes severe skin

burns and eye damage. /

H315: Causes skin irritation.[2]

Serious Eye Damage/Irritation 1 / 2

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.[2][4]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation.[2][4]

Hazardous to the Aquatic

Environment (Acute)
1

H400: Very toxic to aquatic life.

[2]

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects.[4]
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Step-by-Step Handling Protocol
Preparation and Precaution:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

[1]

Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3][5]

Store away from combustible materials and incompatible substances such as acids,

bases, and strong oxidizing agents.[1][6]

Handling the Substance:

Don the appropriate PPE as detailed above.

Avoid contact with skin, eyes, and clothing.[1][5]

Minimize dust generation and accumulation during handling.[1]

Do not eat, drink, or smoke in the handling area.[2][4]

Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling.[1][2][4]

Keep the container tightly closed when not in use and store in a cool, dry place.[1][3]

Contaminated clothing should be removed and washed before reuse.

Disposal Plan
Waste Chemical: Dichloroisocyanuric acid sodium salt and its container must be disposed of

as hazardous waste.[1] Do not allow the chemical to enter drains. All disposal activities must

be in accordance with national and local regulations.
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Contaminated Materials: Any materials, such as gloves, wipes, and containers, that have

come into contact with the substance should be treated as hazardous waste and disposed of

accordingly.

Spill Management:

In the event of a spill, evacuate the area.[3]

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

Sweep up the spilled material, avoiding dust generation, and place it into a suitable clean,

dry, closed container for disposal.[1] Do not absorb in sawdust or other combustible

materials.[7]

Visualized Experimental Workflow
The following diagram illustrates the logical flow for safely handling Dichloroisocyanuric acid

sodium salt from receipt to disposal.
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Start: Receive Chemical

1. Preparation
- Verify Ventilation (Fume Hood)

- Confirm Eyewash/Shower Access
- Remove Combustibles

2. Don Personal Protective Equipment
- Chemical Goggles/Face Shield

- Impervious Gloves
- Lab Coat/Apron

3. Chemical Handling
- Minimize Dust Formation

- Avoid Contact with Skin and Eyes
- Keep Container Closed

4. Post-Handling Procedures
- Thoroughly Wash Hands

- Decontaminate Work Area
- Store Chemical Properly

5. Waste Disposal
- Collect Waste in Labeled Container

- Dispose as Hazardous Waste
- Follow Institutional Protocols

End: Secure Laboratory

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of Dichloroisocyanuric acid sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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